Cas no 179811-61-1 (2-amino-2-(3-fluorophenyl)ethan-1-ol)

2-amino-2-(3-fluorophenyl)ethan-1-ol structure
179811-61-1 structure
Product Name:2-amino-2-(3-fluorophenyl)ethan-1-ol
CAS No:179811-61-1
MF:C8H10FNO
MW:155.169505596161
MDL:MFCD11213657
CID:113276
PubChem ID:45090613
Update Time:2024-11-01

2-amino-2-(3-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanol, b-amino-3-fluoro-
    • Benzeneethanol, beta-amino-3-fluoro-
    • b-AMino-3-fluorobenzeneethanol
    • 2-AMino-2-(3-fluorophenyl)ethanol
    • 2-AMINO-2-(3-FLUOROPHENYL)ETHAN-1-OL
    • Benzeneethanol, beta-amino-3-fluoro- (9CI)
    • MFCD11213657
    • beta-Amino-3-fluorobenzeneethanol
    • BS-12261
    • SB44628
    • MFCD09256370
    • ZPXAEESIPIUPTJ-UHFFFAOYSA-N
    • SB75847
    • SCHEMBL432890
    • EN300-146110
    • F8887-4537
    • 179811-61-1
    • SY120659
    • AM9212
    • CS-0089910
    • AKOS005265606
    • CHEMBL4552588
    • F16917
    • SB84137
    • DTXSID80666668
    • (R)-2-Amino-2-(3-fluorophenyl)ethan-1-ol
    • 2-amino-2-(3-fluorophenyl)ethan-1-ol
    • MDL: MFCD11213657
    • Inchi: 1S/C8H10FNO/c9-7-3-1-2-6(4-7)8(10)5-11/h1-4,8,11H,5,10H2
    • InChI Key: ZPXAEESIPIUPTJ-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C(CO)N

Computed Properties

  • Exact Mass: 155.0747
  • Monoisotopic Mass: 155.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2A^2
  • XLogP3: 0.2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.2±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 286.3±25.0 °C at 760 mmHg
  • Flash Point: 127.0±23.2 °C
  • PSA: 46.25
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-amino-2-(3-fluorophenyl)ethan-1-ol Pricemore >>

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